Cas no 1691914-26-7 (tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate)

• Product Name: tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate
• CAS No: 1691914-26-7
• MF: C₁₅H₂₈BrNO₃
• MW: 350.291724205017
• CID: 5802662
• PubChem ID: 114773939
• Update Time: 2025-06-26

tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate
• 1691914-26-7
• EN300-1135847

• Inchi： 1S/C15H28BrNO3/c1-6-17(13(18)20-14(2,3)4)11-15(5,10-16)19-12-8-7-9-12/h12H,6-11H2,1-5H3
• InChI Key： JHHPLTTVCSGDBT-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OC1CCC1

Computed Properties

• Exact Mass: 349.12526g/mol
• Monoisotopic Mass: 349.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate

tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate (CAS No. 1691914-26-7): A Comprehensive Overview

tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate (CAS No. 1691914-26-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate molecule is composed of a tert-butyl carbamate group, a brominated cyclobutyl moiety, and an ethyl substituent. The tert-butyl carbamate group is known for its stability and ability to protect amino functionalities during synthetic transformations. The brominated cyclobutyl moiety adds a layer of complexity and reactivity, making this compound a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate in the development of new drugs. One notable application is in the field of cancer research, where this compound has been used as an intermediate in the synthesis of targeted therapies. The bromine atom in the cyclobutyl ring can be readily substituted with other functional groups, allowing for the creation of a diverse array of derivatives with tailored biological activities.

In addition to its use in cancer research, tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate has also shown promise in the treatment of neurological disorders. The unique combination of functional groups within this molecule makes it an attractive candidate for the design of ligands that can selectively bind to specific receptors in the brain. This property is particularly valuable in the development of drugs for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate has been further demonstrated through its use in combinatorial chemistry approaches. Researchers have employed this compound as a key intermediate in high-throughput screening campaigns to identify lead compounds with potential therapeutic value. The ability to rapidly generate and test a large number of derivatives has accelerated the drug discovery process and led to the identification of several promising candidates.

From a chemical synthesis perspective, tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate can be prepared through a series of well-established reactions. The synthesis typically involves the bromination of a cyclobutanol derivative followed by coupling with an amino alcohol and subsequent protection with tert-butyl carbamate. This multi-step process allows for precise control over the final product's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications.

The physical and chemical properties of tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate have been extensively studied. It is a solid at room temperature with a melting point ranging from 85°C to 88°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), making it easy to handle and process in laboratory settings. Its stability under various reaction conditions has also been confirmed, which is crucial for its use as an intermediate in complex synthetic pathways.

In conclusion, tert-butyl N-(3-bromo-2-cyclobutoxy-2-methylpropyl)-N-ethylcarbamate (CAS No. 1691914-26-7) is a highly versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic flexibility make it an invaluable tool for scientists working on novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for a wide range of diseases.